Cas no 905764-26-3 (2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide)

2-Amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide is a structurally complex indolizine derivative with potential applications in medicinal chemistry and pharmacological research. Its unique scaffold combines an indolizine core with a 2,4-dichlorophenyl carboxamide moiety and a 3-nitrobenzoyl substituent, offering distinct electronic and steric properties for targeted interactions. This compound may serve as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators due to its multifunctional groups. The presence of nitro and amino groups allows for further derivatization, enhancing its utility in structure-activity relationship studies. Its well-defined molecular structure ensures reproducibility in research applications.
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide structure
905764-26-3 structure
Product Name:2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
CAS No:905764-26-3
MF:C22H14Cl2N4O4
MW:469.276962757111
CID:5494256
PubChem ID:18576481
Update Time:2025-06-20

2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • STL271318
    • AKOS016368698
    • 905764-26-3
    • 2-amino-N-(2,4-dichlorophenyl)-3-[(3-nitrophenyl)carbonyl]indolizine-1-carboxamide
    • 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
    • F2633-0539
    • Inchi: 1S/C22H14Cl2N4O4/c23-13-7-8-16(15(24)11-13)26-22(30)18-17-6-1-2-9-27(17)20(19(18)25)21(29)12-4-3-5-14(10-12)28(31)32/h1-11H,25H2,(H,26,30)
    • InChI Key: DVJGNONNVAYKMY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1NC(C1C(=C(C(C2C=CC=C(C=2)[N+](=O)[O-])=O)N2C=CC=CC2=1)N)=O)Cl

Computed Properties

  • Exact Mass: 468.0392103g/mol
  • Monoisotopic Mass: 468.0392103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 122Ų

2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2633-0539-2μmol
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2633-0539-5μmol
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2633-0539-10μmol
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2633-0539-20μmol
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2633-0539-1mg
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2633-0539-2mg
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2633-0539-3mg
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2633-0539-4mg
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2633-0539-5mg
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2633-0539-10mg
2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
905764-26-3 90%+
10mg
$79.0 2023-05-16

Additional information on 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide

Introduction to 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide (CAS No. 905764-26-3)

2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 905764-26-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a combination of aromatic rings and functional groups, suggests potential biological activities that are worth investigating.

The compound's structure consists of several key components, including an indolizine core, which is a heterocyclic aromatic system known for its presence in various bioactive molecules. The presence of 2-amino and N-(2,4-dichlorophenyl) substituents adds to its complexity and may contribute to its interaction with biological targets. Additionally, the 3-(3-nitrobenzoyl) moiety introduces a nitro group, which is often associated with pharmacological activity due to its ability to influence electron distribution and reactivity within the molecule.

In recent years, there has been growing interest in indolizine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the indolizine scaffold can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide may contribute to its unique pharmacological profile, making it a valuable subject for further research.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is crucial in achieving the desired molecular structure. Researchers have been exploring various synthetic routes to modify and functionalize the indolizine core, leading to the development of novel derivatives with enhanced biological activity.

One of the most intriguing aspects of 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide is its potential as a lead compound for drug development. The combination of different functional groups within its structure allows for multiple points of interaction with biological targets, which can be exploited to develop drugs with improved efficacy and reduced side effects. Current research is focused on understanding the mechanisms by which this compound interacts with biological systems and identifying potential therapeutic applications.

Recent studies have highlighted the importance of indolizine derivatives in the development of new drugs. For instance, researchers have found that certain indolizine-based compounds can inhibit the activity of enzymes involved in cancer cell proliferation. The presence of both amino and nitro groups in 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide may contribute to its ability to modulate these enzymatic pathways effectively. This has opened up new avenues for investigating its potential as an anticancer agent.

Another area of interest is the use of this compound in treating inflammatory diseases. Inflammation is a complex biological process that involves multiple pathways and mediators. Indolizine derivatives have been shown to interact with various inflammatory signaling pathways, potentially leading to novel therapeutic strategies. The specific structural features of 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide may make it particularly effective in modulating these pathways and reducing inflammation.

The pharmacokinetic properties of 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide are also being studied to understand how it behaves within the body after administration. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining the compound's effectiveness as a drug. Researchers are using computational models and experimental techniques to predict and analyze these properties, which will help in optimizing dosages and delivery methods.

In conclusion, 2-amino-N-(2,4-dichlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide (CAS No. 905764-26-3) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and development. Ongoing studies aim to elucidate its biological activities and mechanisms of action, which could lead to new therapeutic applications in various diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd